Cas no 833455-41-7 (Pyridine, 3-(2,4-dichlorophenoxy)-4-nitro-, 1-oxide)

• Product Name: Pyridine, 3-(2,4-dichlorophenoxy)-4-nitro-, 1-oxide
• CAS No: 833455-41-7
• MF: C₁₁H₆Cl₂N₂O₄
• MW: 301.082340717316
• CID: 673307
• PubChem ID: 11771054
• Update Time: 2025-04-19

Pyridine, 3-(2,4-dichlorophenoxy)-4-nitro-, 1-oxide Chemical and Physical Properties

Names and Identifiers

• Pyridine, 3-(2,4-dichlorophenoxy)-4-nitro-, 1-oxide
• 3-(2,4-dichlorophenoxy)-4-nitro-1-oxidopyridin-1-ium
• DTXSID00472248
• 833455-41-7

• Inchi： 1S/C11H6Cl2N2O4/c12-7-1-2-10(8(13)5-7)19-11-6-14(16)4-3-9(11)15(17)18/h1-6H
• InChI Key： QMMHZFWDFHLURS-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1OC1C=[N+](C=CC=1[N+](=O)[O-])[O-])Cl

Computed Properties

• Exact Mass: 299.9704621g/mol
• Monoisotopic Mass: 299.9704621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 328
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 80.5Ų